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Compound of Interest

Compound Name: MK-8745

Cat. No.: B15565428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of MK-
8745, a potent Aurora Kinase A inhibitor. Adherence to these procedures is critical for ensuring

laboratory safety, minimizing exposure risk, and maintaining regulatory compliance. This

document offers step-by-step guidance on personal protective equipment, operational handling,

and disposal of MK-8745 and associated contaminated materials.

Personal Protective Equipment (PPE)
Given the potent nature of MK-8745 and its classification as a potentially hazardous

compound, a stringent PPE protocol is mandatory. The following table summarizes the required

PPE for handling this compound.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to prevent skin

contact. Double gloving is

advised when handling the

pure compound or

concentrated solutions.

Eye Protection
Safety glasses with side

shields or goggles

Essential to protect against

accidental splashes of

solutions or contact with the

powdered form of the

compound.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect

personal clothing from

contamination. A disposable

gown is recommended when

handling larger quantities.

Respiratory Protection NIOSH-approved respirator

Required when there is a risk

of aerosolization, such as

when weighing the powdered

compound or preparing highly

concentrated stock solutions. A

fit-tested N95 respirator or

higher is recommended.

Health and Safety Information
MK-8745 is a potent bioactive molecule and should be handled with care. The following table

outlines its key identifiers and hazard information.
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Identifier Value

Chemical Name

(3-chloro-2-fluorophenyl)(4-((6-(thiazol-2-

ylamino)pyridin-2-yl)methyl)piperazin-1-

yl)methanone

CAS Number 885325-71-3

Molecular Formula C₂₀H₁₉ClFN₅OS

Molecular Weight 431.91 g/mol

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Operational Plan: From Receipt to Disposal
A systematic approach to handling MK-8745 is crucial for safety and experimental integrity. The

following workflow outlines the key steps.

Preparation Experimentation Disposal

Receiving and Inspection Storage
Intact

Weighing and Solution Preparation
In Fume Hood

Experimental UseLabeled Solutions Waste SegregationContaminated Materials Waste Collection and Labeling
Categorized

Secure Storage
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Professional Disposal
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Click to download full resolution via product page

Safe handling workflow for MK-8745.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials. Refer to the product data sheet for specific

temperature requirements.
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Weighing and Solution Preparation
Controlled Environment: All handling of the solid compound and preparation of solutions

must be performed in a certified chemical fume hood to minimize inhalation risk.

Personal Protective Equipment: Wear all recommended PPE, including double gloves and a

respirator.

Dust Prevention: Handle the solid form of MK-8745 carefully to avoid generating dust.

Solubilization: Use appropriate solvents as indicated in the experimental protocol. For

example, MK-8745 is soluble in DMSO.

Experimental Protocols
In Vitro Cell-Based Assay
This protocol provides a general guideline for treating cell lines with MK-8745.

Cell Plating: Plate cells in a 96-well plate at a density of 10,000 cells per well and allow them

to adhere for 24 hours.

Compound Preparation: Prepare a stock solution of MK-8745 in DMSO. Further dilute the

stock solution in cell culture medium to achieve the desired final concentrations.

Treatment: Treat the cells with varying concentrations of MK-8745 (e.g., 1 µM) for the

desired time points (e.g., 24, 48, 72, or 96 hours).

Analysis: Measure cell viability using a suitable method, such as an MTT assay.

Solubility Data
The following table provides solubility information for MK-8745 in various solvents.
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Solvent Solubility

DMSO ≥ 100 mg/mL (≥ 231.53 mM)[1]

Ethanol 1 mg/mL

Water Insoluble

In Vivo Formulation
For animal studies, MK-8745 can be formulated as follows:

Solvent Composition Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

saline
≥ 2.5 mg/mL (≥ 5.79 mM); Clear solution[1]

10% DMSO, 90% (20% SBE-β-CD in saline) ≥ 2.5 mg/mL (≥ 5.79 mM); Clear solution[1]

10% DMSO, 90% corn oil ≥ 2.5 mg/mL (≥ 5.79 mM); Clear solution[1]

Disposal Plan
The disposal of MK-8745 and any contaminated materials must be handled with extreme care

to prevent environmental contamination and ensure compliance with institutional and local

regulations.[2]

Waste Segregation
Designated Waste Streams: At the point of generation, segregate all waste contaminated

with MK-8745 from other laboratory waste. This includes:

Unused or expired solid MK-8745.

Solutions containing MK-8745.

Contaminated consumables such as pipette tips, gloves, vials, and weighing papers.[2]

Waste Collection and Labeling
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Solid Waste: Place all solid waste contaminated with MK-8745 into a designated, robust, and

sealable hazardous waste container.

Liquid Waste: Collect all solutions containing MK-8745 in a dedicated, leak-proof, and

shatter-resistant container. Keep the container closed when not in use.

Labeling: Clearly label all hazardous waste containers with the words "Hazardous Waste,"

the full chemical name "MK-8745," and any other information required by your institution's

Environmental Health and Safety (EHS) department.[3]

On-Site Storage
Secure Area: Store the sealed hazardous waste containers in a designated and secure

satellite accumulation area within the laboratory.[4]

Secondary Containment: Place waste containers in secondary containment to prevent the

spread of material in case of a leak.

Final Disposal
Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS department or a licensed hazardous waste disposal

contractor.[2][5]

Documentation: Complete all necessary paperwork for waste pickup and disposal, and

maintain records as required by your institution and regulatory agencies.

Disclaimer: This guide is intended for informational purposes only and should not replace a

thorough review of the specific Safety Data Sheet (SDS) for MK-8745 and consultation with

your institution's Environmental Health and Safety department. Always adhere to all applicable

local, state, and federal regulations regarding the handling and disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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